Cas no 88239-51-4 (Phosphonothioic acid,phenyl-, O,O-diphenyl ester (9CI))

• Product Name: Phosphonothioic acid,phenyl-, O,O-diphenyl ester (9CI)
• CAS No: 88239-51-4
• MF: C₁₈H₁₅O₂PS
• MW: 326.349264383316
• CID: 709303
• PubChem ID: 11645555
• Update Time: 2025-04-19

Phosphonothioic acid,phenyl-, O,O-diphenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonothioic acid,phenyl-, O,O-diphenyl ester (9CI)
• diphenoxy-phenyl-sulfanylidene-λ⁵-phosphane
• PHENYL-PHOSPHONOTHIOIC ACID DIPHENYL ESTER
• AKOS015965762
• SCHEMBL408022
• DTXSID20469973
• O,O-DIPHENYL PHENYLPHOSPHONOTHIOATE
• PHENYL-PHOSPHONOTHIOICACIDDIPHENYLESTER
• 88239-51-4

• Inchi： 1S/C18H15O2PS/c22-21(18-14-8-3-9-15-18,19-16-10-4-1-5-11-16)20-17-12-6-2-7-13-17/h1-15H
• InChI Key： GVFACMYXGCXMKT-UHFFFAOYSA-N
• SMILES： S=P(C1C=CC=CC=1)(OC1C=CC=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 326.05303789g/mol
• Monoisotopic Mass: 326.05303789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 60.36000
• LogP: 5.43000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphonothioates Phenyl phenylphosphonothioates